Cas no 2228203-73-2 (3-(3-aminopropoxy)-2-bromo-6-methoxyphenol)

• Product Name: 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol
• CAS No: 2228203-73-2
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6283657
• PubChem ID: 165645631
• Update Time: 2025-05-23

3-(3-aminopropoxy)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol
• 2228203-73-2
• EN300-1936373

• Inchi： 1S/C10H14BrNO3/c1-14-8-4-3-7(9(11)10(8)13)15-6-2-5-12/h3-4,13H,2,5-6,12H2,1H3
• InChI Key： FCVKTRDZDIOIKF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OCCCN)OC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol

3-(3-Aminopropoxy)-2-Bromo-6-Methoxyphenol: An Emerging Compound in Pharmaceutical Research

3-(3-Aminopropoxy)-2-Bromo-6-Methoxyphenol, with the CAS number 2228203-73-2, is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound is characterized by its bromine substituent, methoxy group, and aminopropoxy chain, which collectively contribute to its distinct properties and biological activities.

The aminopropoxy group in 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol plays a crucial role in enhancing the compound's solubility and bioavailability. This functional group can form hydrogen bonds with biological targets, thereby improving the compound's interaction with enzymes and receptors. The bromine substituent, on the other hand, adds to the compound's lipophilicity, which is essential for crossing cell membranes and reaching intracellular targets. The methoxy group further modulates the compound's electronic properties, influencing its reactivity and stability.

Recent studies have explored the potential of 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by scavenging free radicals and reducing oxidative stress. These findings suggest that 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol may have significant potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. This makes it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(3-aminopropoxy)-2-bromo-6-methoxyphenol has been another area of focus in recent research. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. The compound is metabolized primarily in the liver, with metabolites being excreted via urine and feces.

To further understand the mechanisms of action of 3-(3-aminopropoxy) -2 - bromo - 6 - meth oxy phen ol, researchers have conducted molecular docking studies to investigate its interactions with specific protein targets. These studies have revealed that the compound can bind to key enzymes involved in oxidative stress pathways and inflammatory responses, providing insights into its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3- aminoprop oxy) - 2 - brom o - 6 - meth oxy phen ol in human subjects. Early results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development and potential approval for use in various medical conditions.

In conclusion, 3-(3- aminopro poxy) - 2 - bro mo - 6 - meth oxy phen ol (CAS number 2228203 - 73 - 2) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for treating a range of diseases, including neurodegenerative disorders and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.